Cas no 2639460-59-4 (4-{(benzyloxy)carbonylamino}pent-2-ynoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid
• CAS No: 2639460-59-4
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 5643742
• PubChem ID: 165903328
• Update Time: 2025-05-25

4-{(benzyloxy)carbonylamino}pent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2639460-59-4
• EN300-28228622
• 4-{[(benzyloxy)carbonyl]amino}pent-2-ynoic acid
• 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid

• Inchi： 1S/C13H13NO4/c1-10(7-8-12(15)16)14-13(17)18-9-11-5-3-2-4-6-11/h2-6,10H,9H2,1H3,(H,14,17)(H,15,16)
• InChI Key： PYMMUCSQWCDGDD-UHFFFAOYSA-N
• SMILES： O(C(NC(C#CC(=O)O)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid

Research Briefing on 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid (CAS: 2639460-59-4) in Chemical Biology and Pharmaceutical Applications

The compound 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid (CAS: 2639460-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne and carbamate functional groups, serves as a versatile building block in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its potential in targeted drug delivery, enzyme inhibition, and as a precursor for novel therapeutic agents.

One of the key areas of interest is its role in click chemistry applications. The alkyne moiety in 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid facilitates efficient conjugation with azide-containing biomolecules, enabling the development of bioconjugates for diagnostic and therapeutic purposes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of tumor-targeting prodrugs, showcasing enhanced selectivity and reduced off-target effects.

In addition to its applications in drug development, this compound has been investigated for its potential as an enzyme inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate the activity of cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study reported a significant reduction in enzyme activity upon treatment with derivatives of 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid, suggesting its promise as a lead compound for further optimization.

Another notable application is in the field of proteomics, where this compound has been used as a chemical probe to study protein-protein interactions. Its incorporation into peptide backbones allows for the selective labeling and identification of binding partners, as demonstrated in a recent Nature Chemical Biology article. This approach provides valuable insights into cellular signaling pathways and potential therapeutic targets.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid under physiological conditions. Ongoing research aims to address these limitations by developing more robust synthetic routes and derivatization strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-{(benzyloxy)carbonylamino}pent-2-ynoic acid (CAS: 2639460-59-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifunctional nature and compatibility with bioorthogonal chemistry make it a valuable tool for drug discovery and development. Future studies will likely focus on expanding its applications and improving its pharmacokinetic properties to enhance therapeutic efficacy.